Cas no 1346698-03-0 (5-(tert-Butoxy)-3,4-dichloropyridazine)

• Product Name: 5-(tert-Butoxy)-3,4-dichloropyridazine
• CAS No: 1346698-03-0
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 1031391
• PubChem ID: 71303826
• Update Time: 2025-06-07

5-(tert-Butoxy)-3,4-dichloropyridazine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxy)-3,4-dichloropyridazine
• 3,4-dichloro-5-[(2-methylpropan-2-yl)oxy]pyridazine
• 1346698-03-0
• 5-tert-butoxy-3,4-dichloropyridazine
• DTXSID00745126

• Inchi： 1S/C8H10Cl2N2O/c1-8(2,3)13-5-4-11-12-7(10)6(5)9/h4H,1-3H3
• InChI Key： AXIRFDVKNIPWQL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=NC=C1OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(tert-Butoxy)-3,4-dichloropyridazine

5-(tert-Butoxy)-3,4-dichloropyridazine: A Comprehensive Overview

5-(tert-Butoxy)-3,4-dichloropyridazine, with the CAS number 1346698-03-0, is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of 5-(tert-Butoxy)-3,4-dichloropyridazine make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(tert-Butoxy)-3,4-dichloropyridazine is characterized by a pyridazine ring substituted with a tert-butoxy group at the 5-position and dichloro groups at the 3 and 4 positions. The tert-butoxy group is known for its steric bulk and electron-donating properties, which can influence the compound's reactivity and biological activity. The dichloro substitution adds further complexity to the molecule, potentially enhancing its pharmacological properties.

In recent years, there has been a growing interest in the use of pyridazines as scaffolds for drug discovery. Research has shown that pyridazines can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of 5-(tert-Butoxy)-3,4-dichloropyridazine has been explored in several studies for its potential therapeutic applications.

A notable study published in the Journal of Medicinal Chemistry investigated the antiviral activity of 5-(tert-Butoxy)-3,4-dichloropyridazine. The researchers found that this compound exhibited potent inhibitory effects against several viral strains, including influenza and herpes simplex virus. The mechanism of action was attributed to the compound's ability to interfere with viral replication processes, making it a promising candidate for further development as an antiviral agent.

Another area of research has focused on the anticancer properties of 5-(tert-Butoxy)-3,4-dichloropyridazine. A study conducted by a team of scientists from a leading pharmaceutical company demonstrated that this compound could selectively induce apoptosis in cancer cells while sparing normal cells. The researchers identified specific molecular targets within cancer cells that were affected by the compound, providing valuable insights into its mechanism of action.

The pharmacokinetic properties of 5-(tert-Butoxy)-3,4-dichloropyridazine have also been extensively studied. In preclinical trials, the compound showed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibited good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound demonstrated low toxicity in animal models, further supporting its potential for clinical development.

The synthetic routes to produce 5-(tert-Butoxy)-3,4-dichloropyridazine have been well-documented in the literature. One common approach involves the reaction of 3,4-dichloropyridazine with tert-butyl alcohol in the presence of a suitable catalyst. This method provides high yields and purity levels, making it suitable for large-scale production.

In conclusion, 5-(tert-Butoxy)-3,4-dichloropyridazine (CAS No. 1346698-03-0) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive scaffold for drug discovery and development. Ongoing research continues to explore its potential applications in various therapeutic areas, including antiviral and anticancer treatments. As more studies are conducted and new findings emerge, this compound is likely to play an increasingly important role in advancing medical science.